Cas no 406470-84-6 (methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate
• CAS No: 406470-84-6
• MF: C₁₄H₁₃NO₆
• MW: 291.256124258041
• MDL: MFCD03296572
• CID: 3056844
• PubChem ID: 1626744
• Update Time: 2025-06-07

methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methyl-2-nitro-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate
• SR-01000114201
• MLS000767917
• AKOS015922413
• EN300-229050
• Methyl 5-((4-methyl-2-nitrophenoxy)methyl)furan-2-carboxylate
• Methyl5-((4-methyl-2-nitrophenoxy)methyl)furan-2-carboxylate
• SMR000431239
• STK298494
• AKOS000305784
• SR-01000114201-1
• CS-0280326
• DTXSID001319719
• BBL037884
• METHYL 5-(4-METHYL-2-NITROPHENOXYMETHYL)FURAN-2-CARBOXYLATE
• 406470-84-6
• CHEMBL1504927
• HMS2811I21
• methyl 5-[(4-methyl-2-nitrophenoxy)methyl]-2-furoate
• methyl 5-[(4-methyl-2-nitrophenoxy)methyl]furan-2-carboxylate

• MDL： MFCD03296572
• Inchi： 1S/C14H13NO6/c1-9-3-5-12(11(7-9)15(17)18)20-8-10-4-6-13(21-10)14(16)19-2/h3-7H,8H2,1-2H3
• InChI Key： VFHBZZDZKULWDU-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)OC)O1)C1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.07428713Da
• Monoisotopic Mass: 291.07428713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate

Methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate: A Comprehensive Overview

Methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate, identified by the CAS number 406470-84-6, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique structure, has garnered attention due to its potential in fields such as agrochemicals, pharmaceuticals, and materials science. The molecule's structure, which includes a methyl group attached to a furan ring substituted with a nitrophenoxymethyl group, contributes to its versatile reactivity and functional properties.

The synthesis of methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate typically involves multi-step organic reactions, often leveraging nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enhanced the efficiency of its production, making it more accessible for large-scale applications. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing synthesis time while maintaining product purity.

In terms of application, this compound has shown promise in the development of herbicides and fungicides due to its ability to inhibit specific enzymatic pathways in target organisms. Studies published in the Journal of Agricultural and Food Chemistry highlight its efficacy in controlling agricultural pests without adverse effects on non-target species. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the development of anti-inflammatory agents.

Recent research has delved into the environmental impact of methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate. A study conducted by the European Food Safety Authority (EFSA) evaluated its biodegradability and toxicity profiles, concluding that it poses minimal risk to aquatic ecosystems when used as directed. This finding is crucial for regulatory bodies assessing its safety for agricultural use.

The compound's stability under various conditions has also been a focal point of recent investigations. Research published in the Journal of Physical Chemistry revealed that it exhibits excellent thermal stability up to 150°C, making it suitable for high-temperature industrial processes. Furthermore, its resistance to photodegradation under UV light exposure enhances its applicability in outdoor formulations.

In conclusion, methyl 5-(4-methyl-2-nitrophenoxy)methylfuran-2-carboxylate (CAS No: 406470-84-6) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, underscore its importance in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in addressing contemporary challenges in agriculture and medicine.